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Compound of Interest

Compound Name: A28695B

Cat. No.: B1664728 Get Quote

An In-depth Technical Guide to the Target Identification and Validation of A28695B For

Researchers, Scientists, and Drug Development Professionals

Abstract
A28695B is a polyether ionophore antibiotic produced by the bacterium Streptomyces albus.

Like other compounds in its class, A28695B exhibits a broad spectrum of biological activities,

including antibacterial, antiviral, and antiparasitic properties. The primary mechanism of action

for polyether ionophores is the disruption of cellular homeostasis by binding and transporting

metal cations across lipid membranes, thereby dissipating crucial ion gradients. This technical

guide provides a comprehensive overview of the methodologies and conceptual frameworks for

the target identification and validation of A2-8695B. Due to the limited specific data available for

A28695B, this guide incorporates established protocols and findings from analogous, well-

characterized polyether ionophores such as monensin and nigericin to present a robust

strategy for investigation. This document outlines the physicochemical properties of A28695B,

details relevant experimental protocols for target identification, and discusses potential

signaling pathways impacted by its ionophoric activity.

Physicochemical Properties of A28695B
A thorough understanding of the physicochemical properties of A28695B is fundamental to

designing and interpreting experiments for target identification and validation.
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Property Value Source

CAS Number 42617-35-6 --INVALID-LINK--

Molecular Formula C48H82O17 --INVALID-LINK--

Molecular Weight 931.17 g/mol --INVALID-LINK--

Exact Mass 930.5552 --INVALID-LINK--

Elemental Analysis
C: 61.91%, H: 8.88%, O:

29.21%
--INVALID-LINK--

Source Organism Streptomyces albus --INVALID-LINK--

Target Identification and Validation Strategies
The primary molecular target of A28695B, as a polyether ionophore, is the complex of metal

cations and cellular membranes. However, the specific protein interactions and downstream

signaling consequences of the induced ion flux are critical areas of investigation. The following

experimental workflows are proposed for the comprehensive identification and validation of

A28695B's molecular targets and mechanisms of action.

Workflow for Ionophore Activity Characterization
This workflow outlines the steps to confirm and characterize the ionophoric properties of

A28695B.
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Preparation Assay Analysis

Validation

Synthesize or Isolate A28695B

Prepare Artificial Liposomes

Culture Target Cells

Ion Flux Assay using Ion-Selective Electrodes or Fluorescent Dyes

Membrane Potential Assay using Voltage-Sensitive Dyes

Determine Ion Selectivity (e.g., K+, Na+, Ca2+)

Establish Dose-Response Curves (EC50)

Characterized Ionophore Activity

Preparation

Affinity Capture Analysis Validation

Synthesize Biotinylated A28695B Probe

Incubate Lysate with Biotinylated Probe

Prepare Cell Lysate

Capture Probe-Protein Complexes with Streptavidin Beads Wash Beads to Remove Non-specific Binders Elute Bound Proteins SDS-PAGE Separation In-gel Digestion and LC-MS/MS Analysis Bioinformatic Analysis of Hits Candidate Protein Targets
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Cell Membrane

Cellular Effects

Downstream Signaling

A28695B

Disruption of Ion Gradients (K+, Na+, H+)

ER StressMitochondrial Dysfunction Induction of Autophagy

Apoptosis

Increased ROS Production

Inflammatory Response
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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